Cas no 15921-74-1 (Piperidinium,1,1'-pentamethylenebis[1-butyl-, dibromide (8CI))

• Product Name: Piperidinium,1,1'-pentamethylenebis[1-butyl-, dibromide (8CI)
• CAS No: 15921-74-1
• MF: C₂₃H₄₈Br₂N₂
• MW: 512.448625564575
• CID: 200943
• PubChem ID: 204196
• Update Time: 2025-04-19

Piperidinium,1,1'-pentamethylenebis[1-butyl-, dibromide (8CI) Chemical and Physical Properties

Names and Identifiers

• 1-butyl-1-[5-(1-butylpiperidin-1-ium-1-yl)pentyl]piperidin-1-ium,dibromide
• DTXSID20936074
• 1,5-Pentamethylen-bis-(N-n-butylpiperidinium)-dibromid
• 1,5-Pentamethylen-bis-(N-n-butylpiperidinium)-dibromid [German]
• 1,1'-Pentamethylenebis(1-butylpiperidinium) dibromide
• 15921-74-1
• Piperidinium, 1,1'-pentamethylenebis(1-butyl-, dibromide
• 1,1'-(Pentane-1,5-diyl)bis(1-butylpiperidin-1-ium) dibromide
• Piperidinium,1,1'-pentamethylenebis[1-butyl-, dibromide (8CI)

• Inchi： 1S/C23H48N2.2BrH/c1-3-5-16-24(18-10-7-11-19-24)22-14-9-15-23-25(17-6-4-2)20-12-8-13-21-25;;/h3-23H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： GDMBDUCVGJEIAV-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]1(CCCC)(CCCCC[N+]2(CCCC)CCCCC2)CCCCC1

Computed Properties

• Exact Mass: 461.8428
• Monoisotopic Mass: 510.218
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 295
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0